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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

A comprehensive review of the organophosphate insecticide Akton, benchmarked against
modern insecticidal classes in controlling key agricultural and livestock pests. This guide
provides an objective comparison of their performance, supported by available experimental
data and detailed methodologies.

Introduction

The mid-20th century saw the rise of synthetic organic insecticides, with organophosphates
emerging as a cornerstone of pest management in agriculture and animal health. Among these
was Akton, a promising insecticide from its time, developed to combat a range of economically
significant pests. This guide provides a retrospective analysis of Akton, comparing its efficacy
and mode of action with newer classes of insecticides that have since become prevalent. The
comparison focuses on key pests of cotton and cattle, two major sectors where
organophosphates were historically widely used. While specific efficacy data for Akton is
limited in contemporary scientific literature, this guide utilizes data from closely related
organophosphates as a proxy to provide a comparative framework.

Akton: An Organophosphate Insecticide

Akton, chemically known as O-(2-Chloro-1-(2,5-dichlorophenyl)vinyl) O,O-diethyl
phosphorothioate, is an organophosphate insecticide that was in use between 1965 and 1975.
Like other organophosphates, its mode of action is the inhibition of the enzyme
acetylcholinesterase (AChE) in the nervous system of insects.
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Mode of Action: Acetylcholinesterase Inhibition

Organophosphates bind to the active site of acetylcholinesterase, an enzyme crucial for
breaking down the neurotransmitter acetylcholine. This irreversible binding, or phosphorylation,
leads to the accumulation of acetylcholine in the synaptic cleft, causing continuous nerve
stimulation. The result is hyperactivity, tremors, convulsions, paralysis, and ultimately, the death

of the insect.
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 To cite this document: BenchChem. [Akton Insecticide: A Comparative Efficacy Analysis
Against Newer Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233760#comparing-the-efficacy-of-akton-with-
newer-insecticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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